molecular formula C8H15NO2 B6194491 [3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol CAS No. 2731014-81-4

[3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol

Cat. No.: B6194491
CAS No.: 2731014-81-4
M. Wt: 157.21 g/mol
InChI Key: VRSIABYBQSIDTG-UHFFFAOYSA-N
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Description

[3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-oxazoline", "paraformaldehyde", "ammonium chloride", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: 2-methyl-2-oxazoline is reacted with paraformaldehyde in the presence of ammonium chloride and methanol to form 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane.", "Step 2: The above intermediate is reduced with sodium borohydride in methanol to form 3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane.", "Step 3: The above intermediate is treated with hydrochloric acid to form the hydrochloride salt of the target compound.", "Step 4: The hydrochloride salt is neutralized with sodium hydroxide and the resulting free base is extracted with acetic acid.", "Step 5: The acetic acid extract is evaporated to dryness and the residue is dissolved in water to obtain the final product, [3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol." ] }

CAS No.

2731014-81-4

Molecular Formula

C8H15NO2

Molecular Weight

157.21 g/mol

IUPAC Name

[3-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]methanol

InChI

InChI=1S/C8H15NO2/c1-7-3-8(4-7,5-10)6(2-9)11-7/h6,10H,2-5,9H2,1H3

InChI Key

VRSIABYBQSIDTG-UHFFFAOYSA-N

Canonical SMILES

CC12CC(C1)(C(O2)CN)CO

Purity

95

Origin of Product

United States

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